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Introduction

SKLBA4771 is a potent and selective inhibitor of the FMS-like tyrosine kinase 3 (FLT3) receptor,
a critical target in the development of acute myeloid leukemia (AML). With a half-maximal
inhibitory concentration (IC50) of 10 nM for FLT3, SKLB4771 demonstrates significant potential
as a therapeutic agent. While published in vivo studies specifically for SKLB4771 are not
readily available, this document provides a comprehensive set of protocols and application
notes based on established methodologies for potent FLT3 inhibitors and detailed in vivo
studies conducted with the structurally related compound, SKLB-677, a novel FLT3 and Wnt/[3-
catenin signaling inhibitor. These guidelines are intended to serve as a robust starting point for
designing and executing in vivo animal studies to evaluate the efficacy and pharmacokinetics of
SKLB4771.

Mechanism of Action: FLT3 Inhibition

FLT3 is a receptor tyrosine kinase that plays a pivotal role in the proliferation, survival, and
differentiation of hematopoietic stem and progenitor cells. In a significant subset of AML
patients, mutations in the FLT3 gene, such as internal tandem duplications (FLT3-ITD), lead to
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constitutive activation of the receptor. This aberrant signaling promotes uncontrolled
proliferation of leukemic blasts. SKLB4771, as a potent FLT3 inhibitor, is designed to block this
constitutive activation, thereby inhibiting downstream signaling pathways and inducing
apoptosis in cancer cells.

Signaling Pathway of FLT3 and its Inhibition by
SKLB4771
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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